Cas no 922056-10-8 (4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide)

• Product Name: 4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• CAS No: 922056-10-8
• MF: C₁₆H₁₃ClN₂O₃
• MW: 316.7390229702
• CID: 6293397
• PubChem ID: 44015658
• Update Time: 2025-05-23

4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• SR-01000911692-1
• 4-chloro-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide
• SR-01000911692
• AKOS024635490
• 922056-10-8
• F2276-0325
• 4-chloro-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• Inchi： 1S/C16H13ClN2O3/c17-11-3-1-10(2-4-11)15(20)19-12-5-6-14-13(9-12)16(21)18-7-8-22-14/h1-6,9H,7-8H2,(H,18,21)(H,19,20)
• InChI Key： CYHCVJOCZBNIHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=CC2=C(C(NCCO2)=O)C=1)=O

Computed Properties

• Exact Mass: 316.0614700g/mol
• Monoisotopic Mass: 316.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide

Recent Advances in the Study of 4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide (CAS: 922056-10-8)

The compound 4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide (CAS: 922056-10-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This benzoxazepine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide, with particular emphasis on its role as a modulator of key biological pathways. Studies have demonstrated its ability to interact with specific protein targets, suggesting its utility in the treatment of various diseases, including cancer, inflammatory disorders, and neurological conditions. The compound's unique chemical structure, featuring a benzoxazepine core and a chloro-substituted benzamide moiety, contributes to its selective binding affinity and biological activity.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on a panel of kinases, revealing potent activity against several clinically relevant targets. The study employed a combination of in vitro assays, molecular docking simulations, and structural-activity relationship (SAR) analyses to characterize the compound's interactions with its targets. The findings suggest that 4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide could serve as a promising scaffold for the development of novel kinase inhibitors.

Another significant advancement in the study of this compound comes from its application in neurodegenerative disease research. A 2023 study in ACS Chemical Neuroscience explored its neuroprotective effects in models of Alzheimer's disease. The compound was shown to reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, highlighting its potential as a therapeutic agent for neurodegenerative disorders. These findings are particularly noteworthy given the limited treatment options currently available for such conditions.

Further investigations into the pharmacokinetic properties of 4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide have also been conducted. Recent preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, as well as its toxicity and safety parameters. These studies have provided valuable insights into the compound's drug-like properties and have identified areas for further optimization to improve its bioavailability and therapeutic index.

The synthesis of 4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide has also seen advancements, with researchers developing more efficient and scalable routes to its production. Recent publications in organic chemistry journals have described novel synthetic methodologies that improve yield and purity while reducing the environmental impact of the synthesis process. These developments are critical for enabling further research and potential clinical translation of the compound.

In conclusion, the growing body of research on 4-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide (CAS: 922056-10-8) underscores its potential as a versatile pharmacophore with applications across multiple therapeutic areas. Continued investigation into its mechanism of action, structural optimization, and preclinical evaluation will be essential for realizing its full therapeutic potential. The compound represents an exciting area of research in chemical biology and drug discovery, with implications for addressing unmet medical needs in various disease contexts.